2-((4-(2-(3,5-Dimethylisoxazol-4-yl)acetamido)but-2-yn-1-yl)oxy)benzamide

• IUPAC Name: 2-[4-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C18H19N3O4/c1-12-15(13(2)25-21-12)11-17(22)20-9-5-6-10-24-16-8-4-3-7-14(16)18(19)23/h3-4,7-8H,9-11H2,1-2H3,(H2,19,23)(H,20,22)
• InChI Key: ZBKVVCDPKGOZCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

“2-((4-(2-(3,5-Dimethylisoxazol-4-yl)acetamido)but-2-yn-1-yl)oxy)benzamide” is a compound that has been studied in the context of transcription. It has been found in complex with BRD4, a protein involved in transcription.

Synthesis Analysis

The synthesis of isoxazole derivatives, such as the one , has been a field of interest for many researchers. Various methods have been developed, including cycloisomerization of α,β-acetylenic oximes, oxidation of propargylamines to the corresponding oximes followed by CuCl-mediated intramolecular cyclization, and others.

Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray diffraction. The resolution of the structure was found to be 1.80 Å.

Chemical Reactions Analysis

The chemical reactions involving isoxazole derivatives have been extensively studied. These compounds have shown a wide range of biological activities, making them of interest in the development of new drugs.

Scientific Research Applications

Chemical Synthesis and Properties

• Synthesis Techniques : Innovative synthesis techniques for related compounds have been developed, focusing on specific stereochemistry and functional group introductions. For instance, the study by Cativiela et al. (1986) discusses the synthesis of methyl Z-2-acetamido benzamides, highlighting methods for achieving stereo-specific outcomes (Cativiela, M. D. D. D. Villegas, & E. Nelendez, 1986).

• Polyamide Films : Sava et al. (2003) describe the synthesis of aromatic polyamides with pendent acetoxybenzamide groups, showcasing their potential for creating thin films with good thermal stability and mechanical properties (Sava, Iosip, Brumǎ, Hamciuc, Robison, Okrasa, & Pakula, 2003).

Biological Applications

• Antimicrobial Activities : Gouda et al. (2010) synthesized thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety, testing their antimicrobial activities. This shows the potential for structurally similar compounds in contributing to the development of new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

• Anti-Inflammatory and Analgesic Agents : Abu-Hashem et al. (2020) explored the synthesis of novel compounds derived from visnaginone and khellinone for their anti-inflammatory and analgesic properties, demonstrating the therapeutic potential of such compounds (Abu-Hashem, Al-Hussain, & Zaki, 2020).